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handling and storage precautions for lithium
ethoxide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lithium ethoxide

CAS No.: 2388-07-0

Cat. No.: S1903546

Hazards and Properties of Lithium Ethoxide

Lithium ethoxide is classified as a dangerous substance with multiple serious hazards, which are

summarized in the table below.

Hazard L Source /
Description / Value

Property Reference

Physical Form White powder or chunks; also available as a solution in Commercial Specs

ethanol [1] [2].

Signal Word Danger [1] [3]. Safety Data Sheet

| Hazard Statements | H225: Highly Flammable liquid and vapour. H251: Self-heating; may catch fire.
H314: Causes severe skin burns and eye damage [3]. | Safety Data Sheet | | Hazard Classifications | Self-
heating substances (Category 1), Skin corrosion (Category 1B) [1]. Flammable liquid (Category 2) for
solutions [2]. | Safety Data Sheet | | Flash Point (Solution) | 9 °C (48.2 °F) - closed cup [2]. | Commercial
Specs | | Water Reactivity | Reacts violently with water [3]. | Safety Data Sheet | | Incompatible Materials

| Strong oxidizing agents, water, and moisture [3]. | Safety Data Sheet |
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Handling, Storage, and Disposal Protocols

Safe Handling Procedures

¢ Personal Protective Equipment (PPE): Always wear a face shield, safety glasses, chemical-
resistant gloves, a complete protective suit, and flame-retardant clothing [3]. Use appropriate exhaust
ventilation where dust is formed [3].

e Atmosphere Control: Handle and store under an inert gas (such as in a glove box or under argon/
nitrogen atmosphere) to prevent reactions with air and moisture [3].

¢ General Precautions: Avoid the formation of dust and aerosols. Keep away from heat, sparks, and
open flames. Do not smoke [3].

Safe Storage Conditions

e Storage Environment: Keep the container tightly sealed in a dry, cool, and well-ventilated place [3].
Protect from sunlight and keep cool [3].

e Storage Class Code: 4.2 - Pyrophoric and self-heating hazardous materials [1] [2].

¢ Key Incompatibility: Never allow the product to come into contact with water during storage [3].

Spill and Disposal Management

¢ Spill Response: Do NOT use water or a water jet [3]. Sweep up the material and collect it with an
electrically protected vacuum cleaner or by wet-brushing. Place the waste in a container for disposal
according to local regulations [3].

e Waste Disposal: Offer surplus and non-recyclable solutions to a licensed disposal company. Do not
mix with other waste streams [3].

Emergency and First Aid Measures

¢ General Advice: Immediately consult a physician and show them the safety data sheet [3].

¢ Inhalation: Move the person to fresh air. If not breathing, provide artificial respiration and seek
medical attention [3].

¢ Skin Contact: Take off contaminated clothing and shoes immediately. Wash the skin with plenty
of soap and water. Consult a physician [3].
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¢ Eye Contact: Rinse the eyes cautiously with water for at least 15 minutes, while keeping the eyelids
open. Seek immediate medical attention [3].
¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a doctor immediately

3],

¢ Fire: Use dry powder or dry sand for extinction. Do NOT use water. Wear self-contained breathing
apparatus [3].

Experimental Workflow for Safe Handling

The following diagram outlines the key stages of working with lithium ethoxide in a laboratory setting,

emphasizing safety at each step.
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Frequently Asked Questions

What is the most critical rule for storing lithium ethoxide?

The most critical rule is to prevent any contact with water or moisture. The substance reacts violently with
water and is self-heating, which could lead to a fire. It must be stored under an inert atmosphere in a cool,

dry, and well-ventilated place [3].

What type of fire extinguisher is suitable for a lithium ethoxide
fire?
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For a fire involving lithium ethoxide, you must use a dry powder or dry sand extinguishing agent. It is
absolutely critical that you do NOT use water or a water jet, as this can dangerously intensify the reaction

[3].

Can | handle lithium ethoxide on a standard laboratory bench?

No. Handling on a standard bench is unsafe due to its reactivity with atmospheric moisture and oxygen. You

must handle and store it under an inert gas atmosphere, such as in a glove box, to ensure safety [3].

What should I do if | get lithium ethoxide powder on my skin?

Immediately remove all contaminated clothing and shoes. Then, wash the affected skin thoroughly with soap

and plenty of water. It is essential to consult a physician without delay [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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